Cas no 1253696-31-9 (3-Methyl-1,2oxazolo5,4-Bpyridine-5-carbaldehyde)

• Product Name: 3-Methyl-1,2oxazolo5,4-Bpyridine-5-carbaldehyde
• CAS No: 1253696-31-9
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 4582206
• Update Time: 2025-05-23

3-Methyl-1,2oxazolo5,4-Bpyridine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methyl-[1,2]oxazolo[5,4-b]pyridine-5-carbaldehyde
• 3-Methylisoxazolo[5,4-b]pyridine-5-carbaldehyde
• 3-Methyl-1,2oxazolo5,4-Bpyridine-5-carbaldehyde

• Inchi： 1S/C8H6N2O2/c1-5-7-2-6(4-11)3-9-8(7)12-10-5/h2-4H,1H3
• InChI Key： QTFVKXSSLLKEOX-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(C=O)=CN=2)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 0.8
• Topological Polar Surface Area: 56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on 3-Methyl-1,2oxazolo5,4-Bpyridine-5-carbaldehyde

Professional Introduction to 3-Methyl-1,2-Oxazolo[5,4-b]Pyridine-5-Carbaldehyde (CAS No. 1253696-31-9)

3-Methyl-1,2-Oxazolo[5,4-b]Pyridine-5-Carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1253696-31-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound belongs to the class of oxazolopyridine derivatives, which are known for their broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a carbonyl group at the 5-position of the oxazolopyridine core enhances its reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The structure of 3-Methyl-1,2-Oxazolo[5,4-b]Pyridine-5-Carbaldehyde features a fused ring system consisting of an oxazole ring connected to a pyridine ring. The methyl substituent at the 3-position and the aldehyde functionality at the 5-position contribute to its distinct chemical and biological properties. This compound has been studied extensively for its potential role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding. The aldehyde group serves as a versatile handle for further derivatization, allowing chemists to explore new analogs with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on heterocyclic compounds as lead molecules for drug discovery. Among these, oxazolopyridines have emerged as particularly promising scaffolds due to their ability to interact with multiple targets within biological systems. The biological activity of 3-Methyl-1,2-Oxazolo[5,4-b]Pyridine-5-Carbaldehyde has been investigated in several preclinical studies, revealing its potential as an inhibitor of key enzymes involved in cancer progression and inflammation. Notably, preliminary studies suggest that this compound may interfere with the activity of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are crucial regulators of immune responses and cell proliferation.

The pharmaceutical significance of this compound lies in its dual functionality: the oxazolopyridine core provides a stable framework for binding to biological targets, while the aldehyde group allows for further chemical manipulation through condensation reactions or nucleophilic additions. This flexibility has enabled researchers to design derivatives with improved solubility, bioavailability, and target specificity. For instance, recent advances in structure-activity relationship (SAR) studies have demonstrated that modifications at the 3-position and 5-position can significantly alter the potency and selectivity of this compound toward specific therapeutic targets.

One of the most exciting developments in the field of medicinal chemistry is the integration of computational methods to accelerate drug discovery processes. Molecular modeling techniques have been employed to predict the binding modes of 3-Methyl-1,2-Oxazolo[5,4-b]Pyridine-5-Carbaldehyde with target proteins, providing insights into its mechanism of action. These studies have highlighted its potential as a scaffold for developing small-molecule inhibitors with high affinity for disease-causing enzymes. Additionally, virtual screening approaches have been used to identify novel analogs with enhanced pharmacological properties, further expanding the therapeutic applications of this compound.

The synthesis of 3-Methyl-1,2-Oxazolo[5,4-b]Pyridine-5-Carbaldehyde has been optimized through multi-step organic reactions involving cyclization, condensation, and functional group transformations. Advances in synthetic methodologies have enabled the production of this compound in high yields with minimal side reactions. These improvements have made it more feasible to conduct large-scale screenings and derivatization studies aimed at identifying more effective therapeutic agents. The synthetic routes developed for this compound serve as valuable tools for researchers working on related scaffolds within the oxazolopyridine family.

Recent clinical research has begun to explore the potential therapeutic applications of derivatives based on the oxazolopyridine core. While 3-Methyl-1,2-Oxazolo[5,4-b]Pyridine-5-Carbaldehyde itself has not yet entered clinical trials, its structural analogs have shown promise in treating various diseases. For example, some derivatives have demonstrated efficacy in preclinical models of inflammation and cancer by inhibiting key signaling pathways involved in these conditions. These findings underscore the importance of this compound as a starting point for developing novel therapeutics.

The future directions for research on 3-Methyl-1,2-Oxazolo[5,4-b]Pyridine-5-Carbaldehyde include further exploration of its biological activities through high-throughput screening (HTS) campaigns and detailed mechanistic studies. Additionally, efforts are underway to develop more efficient synthetic routes that minimize environmental impact while maintaining high yields. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area by combining experimental data with computational modeling to accelerate drug discovery pipelines.

In conclusion,3-Methyl-1,2-Oxazolo[5,4-b]Pyridine-5-Carbaldehyde (CAS No. 1253696-31-9) represents a promising candidate for further development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its pharmacological properties,this compound is poised to play a significant role in future drug development efforts, contributing to advancements in medicine and improving patient outcomes worldwide.